Cas no 888407-44-1 (CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID)

• Product Name: CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID
• CAS No: 888407-44-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD09260408
• CID: 1932951
• PubChem ID: 17039379
• Update Time: 2025-10-28

CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID
• (1S,2S)-1-amino-1,2,3,4-tetrahydro-2-naphthalenecarboxylic acid
• 888407-44-1
• 888407-46-3
• Cis-1-amino-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• SCHEMBL17476082
• (1S,2S)-1-AMINO-1,2,3,4-TETRAHYDRONAPHTHALENE-2-CARBOXYLIC ACID
• DTXSID10588723
• CS-0458588

• MDL： MFCD09260408
• Inchi： 1S/C11H13NO2/c12-10-8-4-2-1-3-7(8)5-6-9(10)11(13)14/h1-4,9-10H,5-6,12H2,(H,13,14)/t9-,10+/m0/s1
• InChI Key： MHCKTCPQIUFRLF-VHSXEESVSA-N
• SMILES： OC([C@H]1CCC2C=CC=CC=2[C@H]1N)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Additional information on CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID

Introduction to CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID (CAS No. 888407-44-1)

CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID, a compound with the CAS number 888407-44-1, is a structurally significant molecule that has garnered considerable attention in the field of chemical and pharmaceutical research. This compound belongs to the class of tetrahydronaphthalene derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique arrangement of functional groups in its molecular structure makes it a valuable scaffold for further chemical modifications and biological investigations.

The molecular formula of CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID is C₁₀H₁₃N₁O₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of both an amino group (-NH₂) and a carboxylic acid group (-COOH) on the tetrahydronaphthalene core enhances its reactivity and makes it a versatile intermediate in synthetic chemistry. This dual functionality has been exploited in various synthetic pathways to develop more complex molecules with tailored properties.

In recent years, there has been a surge in research focused on tetrahydronaphthalene derivatives due to their potential as pharmacological agents. The structural motif of tetrahydronaphthalene is commonly found in natural products and bioactive molecules, which has spurred interest in exploring its pharmacological significance. CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID is particularly noteworthy because of its ability to serve as a precursor for the synthesis of more complex structures that mimic natural products and exhibit various biological activities.

One of the most promising areas of research involving CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID is its application in the development of novel therapeutic agents. Researchers have been investigating its potential as an intermediate in the synthesis of small-molecule drugs that target specific biological pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in inflammation and cancer progression. The ability to modulate these interactions could lead to the development of new treatments for chronic diseases.

The synthesis of CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as hydroamination or oxidation. The use of advanced catalytic systems has significantly improved the efficiency of these synthetic processes. For example, transition metal-catalyzed reactions have enabled the introduction of specific functional groups with high selectivity and minimal byproduct formation.

The pharmacological evaluation of CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID has revealed several interesting properties that make it a compelling candidate for further development. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines. Additionally, its ability to modulate enzyme activity has led to investigations into its role in cancer chemoprevention. These findings highlight the importance of this compound as a building block for drug discovery efforts.

The role of computational chemistry in understanding the behavior of CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanism-of-action hypotheses that guide experimental design. By integrating computational methods with traditional experimental approaches, researchers can accelerate the discovery process and reduce the time required to bring new drugs to market.

The future prospects for CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID are bright given its structural versatility and potential therapeutic applications. Ongoing research aims to expand its utility by exploring new synthetic pathways and evaluating its efficacy in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion, CIS-1-AMINO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID (CAS No. 888407-44-1) represents a significant advancement in chemical biology research. Its unique structural features and functional properties make it a valuable tool for developing novel therapeutic agents. As our understanding of molecular interactions continues to grow，this compound will undoubtedly play a crucial role in shaping the future landscape of drug discovery and development.